Cas no 2096331-96-1 (1-Butylpyrazole-4-boronic acid)

• Product Name: 1-Butylpyrazole-4-boronic acid
• CAS No: 2096331-96-1
• MF: C₇H₁₃BN₂O₂
• MW: 168.001321554184
• MDL: MFCD20441847
• CID: 4637875
• PubChem ID: 56776701
• Update Time: 2025-05-23

1-Butylpyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-Butylpyrazole-4-boronic acid
• Boronic acid, B-(1-butyl-1H-pyrazol-4-yl)-
• (1-Butyl-1H-pyrazol-4-yl)boronic acid
• 2096331-96-1
• WID33196
• (1-Butyl-1H-pyrazol-4-yl)boronicacid
• MFCD20441847
• F71859
• DB-429285
• (1-butylpyrazol-4-yl)boronic acid
• 1-BUTYLPYRAZOL-4-YLBORONIC ACID
• CS-0178868
• BS-34222
• B-(1-butyl-1H-pyrazol-4-yl)Boronic acid

• MDL： MFCD20441847
• Inchi： 1S/C7H13BN2O2/c1-2-3-4-10-6-7(5-9-10)8(11)12/h5-6,11-12H,2-4H2,1H3
• InChI Key： WJUJWRDQDMVDAH-UHFFFAOYSA-N
• SMILES： B(C1=CN(CCCC)N=C1)(O)O

Computed Properties

• Exact Mass: 168.1070078g/mol
• Monoisotopic Mass: 168.1070078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Butylpyrazole-4-boronic acid

1-Butylpyrazole-4-boronic acid (CAS No. 2096331-96-1): An Overview of Its Properties and Applications in Modern Chemistry

1-Butylpyrazole-4-boronic acid (CAS No. 2096331-96-1) is a versatile compound that has gained significant attention in the field of organic synthesis and medicinal chemistry. This boronic acid derivative is characterized by its unique structure, which combines a pyrazole ring with a boronic acid functional group, making it an attractive building block for a variety of chemical reactions and applications.

The chemical formula of 1-Butylpyrazole-4-boronic acid is C₉H₁₃BN₂O₂. Its molecular weight is approximately 188.02 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These physical properties make it easy to handle and use in laboratory settings.

1-Butylpyrazole-4-boronic acid is particularly valuable in the context of Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals. The boronic acid functional group in this compound acts as an excellent nucleophile, facilitating the formation of carbon-carbon bonds with high efficiency and selectivity. This reaction has been extensively studied and optimized over the years, leading to its widespread adoption in both academic research and industrial processes.

In recent years, the application of 1-Butylpyrazole-4-boronic acid has expanded beyond traditional organic synthesis. For instance, it has been used in the development of novel materials for catalysis and sensing applications. The pyrazole ring provides additional reactivity and stability, making it suitable for designing catalysts that can operate under harsh conditions. Additionally, the boronic acid group can form reversible covalent bonds with diols, which has been exploited in the development of sensors for detecting glucose and other biomolecules.

The biological activity of 1-Butylpyrazole-4-boronic acid-derived compounds has also been a focus of recent research. Pyrazoles are known to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. By incorporating the boronic acid functionality, researchers have been able to fine-tune the pharmacological properties of these compounds. For example, studies have shown that certain derivatives of 1-Butylpyrazole-4-boronic acid exhibit potent antitumor activity against various cancer cell lines.

In the pharmaceutical industry, 1-Butylpyrazole-4-boronic acid is used as an intermediate in the synthesis of drug candidates. Its ability to form stable intermediates during synthetic processes makes it an ideal choice for multistep syntheses. Moreover, the compound's low toxicity and high stability contribute to its safety profile in pharmaceutical applications.

The environmental impact of chemical compounds is an important consideration in modern chemistry. Research on 1-Butylpyrazole-4-boronic acid has shown that it can be synthesized using green chemistry principles, minimizing waste and reducing environmental footprint. For instance, solvent-free conditions and recyclable catalysts have been employed to improve the sustainability of its production process.

In conclusion, 1-Butylpyrazole-4-boronic acid (CAS No. 2096331-96-1) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique structure and reactivity make it an indispensable tool for chemists working in these fields. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemistry.